Cas no 946283-20-1 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide
• CAS No: 946283-20-1
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5515969
• Update Time: 2025-07-18

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-methylpropane-1-sulfonamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-15(2)14-26(22,23)20-17-10-11-19-16(13-17)7-6-12-21(19)27(24,25)18-8-4-3-5-9-18/h3-5,8-11,13,15,20H,6-7,12,14H2,1-2H3
• InChI Key： JPPROIMNCLAADA-UHFFFAOYSA-N
• SMILES： C(S(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)=O)C(C)C

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide

Recent Advances in the Study of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide (CAS: 946283-20-1)

The compound N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide (CAS: 946283-20-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide exhibits promising activity against a range of biological targets. Notably, the compound has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess anticancer properties, particularly in the context of inhibiting tumor cell proliferation and inducing apoptosis.

The mechanism of action of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide is currently under investigation. Recent findings suggest that the compound interacts with key signaling proteins, modulating their activity and downstream effects. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its biological activity, providing valuable insights for further optimization.

Despite these promising results, challenges remain in the development of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are exploring various formulation strategies and structural modifications to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methylpropane-1-sulfonamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Continued efforts to optimize its properties and elucidate its mechanism of action will be crucial for advancing this compound toward clinical applications.